N-(cyanomethyl)-5-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide

• IUPAC Name: N-(cyanomethyl)-5-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C14H10F3N3O2/c1-8-11(12(21)19-6-5-18)20-13(22-8)9-3-2-4-10(7-9)14(15,16)17/h2-4,7H,6H2,1H3,(H,19,21)
• InChI Key: SAXAAFKMPXNGHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=CC=C2)C(F)(F)F)C(=O)NCC#N
• Molecular Formula: C14H10F3N3O2
• Molecular Weight: 309.24 g/mol

Description

The compound “N-(cyanomethyl)-5-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole-4-carboxamide” is an organic molecule that contains several functional groups. These include a cyanomethyl group (-CH2CN), a trifluoromethyl group (-CF3), an oxazole ring, and a carboxamide group (-CONH2). The presence of these functional groups suggests that this compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would have an oxazole ring (a five-membered ring containing one oxygen atom and one nitrogen atom) substituted with a methyl group and a carboxamide group. Additionally, it would have a phenyl ring substituted with a trifluoromethyl group and linked to the oxazole ring via a cyanomethyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the trifluoromethyl group is known to be quite stable but can participate in certain reactions under specific conditions. The oxazole ring is a heterocycle and can undergo various transformations. The carboxamide group could be involved in hydrolysis, amidation, and other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the polar carboxamide group and the electronegative trifluoromethyl group could impact its solubility, boiling point, and melting point.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s challenging to predict the mechanism of action. If it’s a drug, its mechanism would depend on its biological target. If it’s a catalyst, its mechanism would depend on the reaction it catalyzes.

Future Directions

The future research directions would depend on the context in which this compound is being studied. If it’s a pharmaceutical compound, future studies could focus on improving its efficacy, reducing its side effects, or exploring new therapeutic applications.